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Compound of Interest

Compound Name: Bomppa

Cat. No.: B10770255 Get Quote

Bomppa: Unraveling the Molecular Enigma
An In-depth Technical Guide on the Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Initial Investigation and Clarification

An extensive search for the mechanism of action of a compound designated "Bomppa" was

initiated based on a user request for a detailed technical guide. This investigation began with

the identification of a potential candidate in the PubChem database, listed under the synonym

"BOMPPA." This compound is chemically defined as N-[3-[5-methoxy-2-[(3-

methoxyphenyl)methyl]phenyl]propyl]propanamide, with the molecular formula C21H27NO3.

The PubChem entry referenced a single publication, identified by the PubMed ID (PMID)

23228808.

Subsequent retrieval and analysis of the publication associated with this PMID revealed that

the research article, titled "A cell type-restricted mRNA surveillance pathway triggered by

ribosome extension into the 3' untranslated region," does not appear to describe the synthesis,

evaluation, or mechanism of action of the compound in question. Further comprehensive

searches utilizing the compound's IUPAC name and its ChEMBL identifier (CHEMBL2326202)

also failed to yield any specific information regarding its molecular mechanism of action,

associated signaling pathways, or relevant experimental protocols.
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Current Status and Request for Further Information

At present, there is no publicly available scientific literature that delineates the mechanism of

action for a compound referred to as "Bomppa" or "BOMPPA." The initial connection to a

PubMed ID appears to be either erroneous or pertains to a context not immediately apparent

from the publication's abstract and title.

Therefore, the core requirements of the user's request—including the summarization of

quantitative data, detailed experimental protocols, and visualization of signaling pathways—

cannot be fulfilled due to the absence of foundational research data.

To proceed with this inquiry, we kindly request the user to provide any of the following clarifying

details:

Alternative Names or Designations: The compound may be known by a different chemical

name, a developmental code, or a trivial name.

Context of Inquiry: Information regarding the research area, therapeutic target, or the source

from which the name "Bomppa" was obtained could provide valuable leads.

Source Publication: If the user has access to a specific scientific paper, patent, or technical

document that mentions "Bomppa," providing this source would be instrumental.

Without additional information, a detailed technical guide on the molecular mechanism of action

of "Bomppa" cannot be constructed. We remain prepared to resume this in-depth analysis

upon receipt of further clarifying data.

To cite this document: BenchChem. [Mechanism of action of Bomppa at a molecular level].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10770255#mechanism-of-action-of-bomppa-at-a-
molecular-level]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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